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Compound of Interest

Compound Name: (E)-icos-5-ene

Cat. No.: B116449

Essential Safety and Handling Guide for (E)-lcos-5-
ene

This guide provides immediate and essential safety protocols for laboratory personnel handling
(E)-icos-5-ene. Given the absence of a specific Safety Data Sheet (SDS) for (E)-icos-5-ene,
the following recommendations are based on the safety profiles of structurally similar
compounds, such as (Z)-icos-5-enoic acid and eicosanoic acid, and general best practices for
handling laboratory chemicals.[1][2] Researchers should handle this compound with care,
assuming it may present hazards associated with similar long-chain aliphatic hydrocarbons and
fatty acids.

Assumed Hazard Classification

Based on data for analogous compounds, (E)-icos-5-ene should be treated as a substance
that may cause skin and eye irritation.[3][4] Always consult a comprehensive risk assessment
before beginning any new experimental protocol.

Precautionary Statements:
e P264: Wash hands and any exposed skin thoroughly after handling.[2][3]
o P280: Wear protective gloves, protective clothing, eye protection, and face protection.[2][3]

e P302+P352: IF ON SKIN: Wash with plenty of soap and water.[2][3]
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o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[2][3]

e P332+P313: If skin irritation occurs: Get medical advice/attention.

o P337+P313: If eye irritation persists: Get medical advice/attention.

Chemical and Physical Properties

A summary of the key physical and chemical properties of (E)-icos-5-ene is provided below.
This information is critical for understanding its behavior and potential hazards.

Property Value Source
Molecular Formula C20Hao0 PubChem[5]
Molecular Weight 280.5 g/mol PubChem[5][6]

Not specified, likely a solid or
Appearance o General Knowledge
liquid at room temperature.

Boiling Point No data available

Melting Point No data available

B Expected to be insoluble in
Solubility . General Knowledge
water.

CAS Number 74685-30-6 PubChem|[5]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential to ensure personal safety when handling (E)-
icos-5-ene. The following table outlines the recommended PPE for various levels of protection.

[7181°]
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Protection Respiratory Hand EyelFace Body
Level Protection Protection Protection Protection
Not generally
required if o Safety glasses
Nitrile or
Standard Lab handled in a with side shields Standard

Use

well-ventilated
area or chemical

fume hood.

neoprene gloves.
[10]

or safety

goggles.[8]

laboratory coat.

Splash Hazard

Not generally
required if
handled in a
chemical fume
hood.

Chemical-
resistant gloves
(e.g., nitrile,

neoprene).

Chemical safety
goggles and a
face shield.[11]

Chemical-
resistant apron
over a laboratory

coat.

Large Quantities

Consider an air-
purifying
respirator with
organic vapor
cartridges if
ventilation is

inadequate.

Heavy-duty
chemical-

resistant gloves.

Chemical safety
goggles and a
face shield.[11]

Chemical-
resistant

coveralls.[10]

Operational and Disposal Plans

A systematic approach to handling and disposal is critical to maintaining a safe laboratory

environment.

Experimental Workflow for Safe Handling

The following diagram illustrates the standard operating procedure for the safe handling of (E)-

icos-5-ene, from preparation to disposal.
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Caption: Workflow for the safe handling of (E)-icos-5-ene.

Step-by-Step Handling Protocol

Risk Assessment: Before any work begins, perform a thorough risk assessment for the
planned experiment, considering the quantities of (E)-icos-5-ene to be used and the specific
experimental conditions.

Engineering Controls: All handling of (E)-icos-5-ene should be conducted in a well-ventilated
laboratory. For procedures that may generate aerosols or involve heating, use a certified
chemical fume hood.

Personal Protective Equipment: At a minimum, wear a standard laboratory coat, nitrile
gloves, and safety glasses with side shields. If there is a risk of splashing, a face shield and
a chemical-resistant apron should also be worn.

Weighing and Transfer: When weighing, use a draft shield to prevent the substance from
becoming airborne. Handle with care to avoid generating dust if it is a solid.

Spill Response: In the event of a small spill, absorb the material with an inert absorbent (e.g.,
vermiculite, sand) and place it in a sealed container for disposal. For larger spills, evacuate
the area and follow your institution's emergency procedures.

First Aid:

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing. If irritation develops, seek medical attention.[2]
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]

o Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek medical attention if symptoms persist.[2]

o Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek medical attention.[2]

Disposal Plan

All waste containing (E)-icos-5-ene must be treated as chemical waste.

o Waste Collection: Collect all waste materials, including contaminated PPE and absorbent
materials, in a clearly labeled, sealed, and chemically compatible container.

o Waste Segregation: Do not mix (E)-icos-5-ene waste with other incompatible waste streams.

» Disposal: Dispose of the chemical waste through your institution's hazardous waste disposal
program. Follow all local, state, and federal regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.epa.gov/emergency-response/personal-protective-equipment
https://www.hubindustrial.com/resources/safety-equipment-and-compliance/5-essential-personal-protective-equipment-ppe-for-industrial-work.html
https://www.hubindustrial.com/resources/safety-equipment-and-compliance/5-essential-personal-protective-equipment-ppe-for-industrial-work.html
https://tritechsafety.ca/types-of-personal-protective-equipment-ppe-organized-explained/
https://www.benchchem.com/product/b116449#personal-protective-equipment-for-handling-e-icos-5-ene
https://www.benchchem.com/product/b116449#personal-protective-equipment-for-handling-e-icos-5-ene
https://www.benchchem.com/product/b116449#personal-protective-equipment-for-handling-e-icos-5-ene
https://www.benchchem.com/product/b116449#personal-protective-equipment-for-handling-e-icos-5-ene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b116449?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116449?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

